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Compound of Interest

Compound Name: 2,6-Dimethylpiperazine

Cat. No.: B042777

Introduction

2,6-Dimethylpiperazine is a heterocyclic organic compound that serves as a crucial building
block in medicinal chemistry and materials science. Structurally, it is a piperazine ring
substituted with two methyl groups at the 2 and 6 positions. This substitution gives rise to
stereoisomers—cis and trans forms—which can have distinct properties and applications.[1] Its
utility is particularly noted in the synthesis of various pharmaceutical agents, including
anticancer and antiviral compounds, making a thorough understanding of its physical and
chemical characteristics essential for researchers, scientists, and drug development
professionals.[2] This guide provides an in-depth overview of its core properties, experimental
protocols for their determination, and key safety information.

Core Physical and Chemical Properties

The fundamental properties of 2,6-dimethylpiperazine are summarized in the table below,
providing a quick reference for laboratory and development settings.
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Property Value Reference
IUPAC Name 2,6-Dimethylpiperazine [3]
CAS Number 108-49-6 [2][4][5][6]
Molecular Formula CeH14N2 [2][3][5][6]
Molecular Weight 114.19 g/mol [21[31[5]
Pale yellow to light yellow
Appearance hygroscopic solid/crystals.[2]
[4]
Melting Point 108-111 °C [21[41[7]
Boiling Point 162 °C [21[7]
Flash Point 45 °C (113 °F) - closed cup [2][4]
Sparingly soluble in chloroform
and methanol[2]; Slightl
Solubility ] 12]; Shg y.
soluble in water; Soluble in
most organic solvents.[8]
pKa (Predicted) 9.38 £ 0.60 [2]

Density (Estimate)

0.9140 g/cm3

[9]

Detailed Chemical Characteristics

Stereochemistry 2,6-Dimethylpiperazine exists as two primary stereoisomers: a cis isomer

and a trans enantiomeric pair. The cis isomer, being achiral, is the predominant form produced

during the reduction of 2,6-lutidine.[1] The trans isomers are chiral and exist as a pair of

enantiomers, (2R,6R) and (2S,6S). These stereochemical differences are critical in drug

development, as different isomers can exhibit varied pharmacological activities and receptor

binding affinities.
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2,6-Dimethylpiperazine Isomers
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Cis and trans stereoisomers of 2,6-Dimethylpiperazine.

Stability and Reactivity 2,6-Dimethylpiperazine is stable under recommended storage
conditions, which include keeping it in a dark place under an inert atmosphere at room
temperature.[2][9][10] It is incompatible with strong oxidizing agents and strong acids.[10]
Thermal decomposition can lead to the release of hazardous products, including carbon
monoxide (CO), carbon dioxide (CO3z), and nitrogen oxides (NOx).[10] Hazardous
polymerization does not typically occur.[10]

Experimental Protocols

Detailed methodologies are crucial for verifying the properties of chemical compounds. Below
are standard protocols for determining key physical and chemical parameters of 2,6-
Dimethylpiperazine.

1. Determination of Melting Point (Capillary Method)
The melting point is a critical indicator of purity.

e Apparatus: Melting point apparatus (e.g., Thomas-Hoover or similar), capillary tubes (sealed
at one end), thermometer.

e Procedure:
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o Asmall, dry sample of 2,6-dimethylpiperazine is finely powdered and packed into a
capillary tube to a depth of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus alongside a
calibrated thermometer.

o The sample is heated at a controlled rate (initially rapid, then ~1-2 °C per minute near the
expected melting point).

o The temperature range is recorded from the point at which the first drop of liquid appears
to when the entire sample has melted into a clear liquid. For a pure substance, this range
should be narrow (0.5-1 °C).

2. Determination of Boiling Point (Distillation Method)
» Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

e Procedure:

[¢]

A sample of the compound is placed in the distillation flask with a few boiling chips to
ensure smooth boiling.

o The apparatus is assembled for simple distillation, ensuring the thermometer bulb is
positioned just below the side arm leading to the condenser to accurately measure the
vapor temperature.

o The flask is heated gently.

o The boiling point is recorded as the temperature at which the vapor temperature remains
constant while the liquid is actively distilling and condensing into the receiving flask.

3. Determination of pKa by Potentiometric Titration

The pKa values indicate the protonation state of the amine groups at different pH levels. A
study involving similar piperazines utilized potentiometric titration to determine dissociation
constants.[11]

o Apparatus: pH meter with a combination electrode, burette, beaker, magnetic stirrer.
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+ Reagents: Standardized hydrochloric acid (HCI) solution (e.g., 0.1 M), high-purity water, 2,6-
dimethylpiperazine sample.

e Procedure: A generalized workflow for this process is outlined below.

Start: Prepare known concentration
of 2,6-Dimethylpiperazine solution

Calibrate pH meter with
standard buffer solutions

'

Titrate solution with standardized HCI,
adding small, precise volumes

'

Record pH after each
addition of titrant

;

Plot pH versus volume of HCI added
to generate a titration curve

Identify the half-equivalence point(s)
on the curve

End: Determine pKa
(pKa = pH at half-equivalence)
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Workflow for pKa determination by potentiometric titration.

Spectroscopic and Safety Data

Spectroscopic Analysis Structural confirmation and purity assessment of 2,6-
dimethylpiperazine are typically performed using spectroscopic methods.

¢ NMR Spectroscopy: *H and 13C NMR spectra provide detailed information about the
molecular structure, including the stereochemistry (cis vs. trans) based on chemical shifts
and coupling constants.[3][12][13]

e Mass Spectrometry: Mass spectrometry is used to confirm the molecular weight (114.19
g/mol ) and can provide fragmentation patterns useful for structural elucidation.[6][14]

Safety and Handling 2,6-Dimethylpiperazine is a hazardous substance and requires careful
handling.

e Hazards: It is classified as a flammable solid that can cause serious skin and eye irritation,
as well as respiratory irritation.[10][15][16]

o Personal Protective Equipment (PPE): Appropriate PPE, including safety glasses or goggles,
chemical-resistant gloves, and a dust mask or respirator, should be used when handling this
compound.[7]

o Storage: The compound should be stored in a tightly closed container in a cool, dry, and
well-ventilated area, away from sources of ignition and incompatible materials like strong
acids and oxidizing agents.[4][10] It is noted to be light-sensitive and hygroscopic.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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